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Compound of Interest

Compound Name: 2,4,6-Trichlorophenylboronic acid

Cat. No.: B1301967

In-Depth Technical Guide: 2,4,6-
Trichlorophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2,4,6-Trichlorophenylboronic
acid, a versatile reagent in modern organic synthesis and material science. This document
outlines its chemical properties, key applications, experimental protocols, and safety
information to support its use in research and development.

Core Compound Data

2,4,6-Trichlorophenylboronic acid is a substituted organoboron compound widely utilized as
a building block in palladium-catalyzed cross-coupling reactions. Its electron-deficient nature,
owing to the three chlorine atoms on the phenyl ring, influences its reactivity and makes it a
valuable synthon for introducing the 2,4,6-trichlorophenyl moiety into complex molecules.

Table 1: Physicochemical Properties of 2,4,6-Trichlorophenylboronic Acid
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Property Value

CAS Number 73852-18-3

Molecular Formula CeH4BCI302

Molecular Weight 225.26 g/mol

Appearance White to off-white crystalline powder
Melting Point 164 °C

Storage Conditions 2-8 °C, under inert gas

Applications in Organic Synthesis

The primary application of 2,4,6-Trichlorophenylboronic acid is in the Suzuki-Miyaura cross-
coupling reaction. This reaction is a cornerstone of modern organic chemistry, enabling the
formation of carbon-carbon bonds to synthesize biaryls, a common motif in pharmaceuticals

and functional materials.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction involves the palladium-catalyzed coupling of an organoboron
compound (such as 2,4,6-trichlorophenylboronic acid) with an organic halide or triflate. The
reaction is valued for its mild conditions, tolerance of a wide range of functional groups, and the
commercial availability of a vast library of boronic acids.
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Representative Suzuki-Miyaura
Coupling

The following is a general procedure for a Suzuki-Miyaura coupling reaction. Researchers
should note that reaction conditions, including the choice of catalyst, ligand, base, and solvent,
may require optimization for specific substrates.

Table 2: Materials and Reagents for a Typical Suzuki-Miyaura Reaction
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Reagent Example Molar Equivalents

Aryl Halide Aryl Bromide (1.0 mmol) 1.0

] ) 2,4,6-Trichlorophenylboronic
Boronic Acid ) 1.2
acid (1.2 mmol)

Palladium Catalyst Pd(PPhs)4 (0.03 mmol) 0.03
Base K2COs (2.0 mmol) 2.0
Toluene/Ethanol/Water (4:1:1,
Solvent
5mL)
Procedure:

« To a flame-dried Schlenk flask, add the aryl halide, 2,4,6-trichlorophenylboronic acid, and
the base.

o Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.
e Add the palladium catalyst to the flask under the inert atmosphere.
e Add the degassed solvent system via syringe.

e Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir for the
required time (monitored by TLC or LC-MS).

» Upon completion, cool the reaction to room temperature and dilute with an organic solvent
(e.g., ethyl acetate).

e Wash the organic layer with water and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o Purify the crude product by column chromatography on silica gel.

Applications in Sensor Technology
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Boronic acids are known to reversibly bind with 1,2- and 1,3-diols to form cyclic boronate
esters. This property is exploited in the development of chemical sensors for diol-containing
molecules, such as saccharides and glycoproteins. 2,4,6-Trichlorophenylboronic acid can be
functionalized onto surfaces or incorporated into polymers to create sensing platforms.

Principle of Boronic Acid-Based Electrochemical
Sensors

An electrochemical sensor can be fabricated by immobilizing 2,4,6-trichlorophenylboronic
acid onto an electrode surface. The binding of a diol-containing analyte to the boronic acid
alters the electrochemical properties at the electrode-solution interface, which can be
measured as a change in current or potential.
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Caption: General workflow for the fabrication and operation of a boronic acid-based sensor.

Experimental Protocol: General Fabrication of a Boronic
Acid-Modified Electrode

This protocol outlines a general method for modifying an electrode surface for sensing
applications. The specific surface chemistry and immobilization technique may vary.
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Materials:

Working electrode (e.g., glassy carbon electrode)
2,4,6-Trichlorophenylboronic acid derivative with a surface-anchoring group
Appropriate solvents for dissolution and rinsing

Electrochemical workstation

Procedure:

Electrode Cleaning: Polish the working electrode with alumina slurry, followed by sonication
in deionized water and ethanol to ensure a clean and reproducible surface.

Surface Functionalization: Immerse the cleaned electrode in a solution of the 2,4,6-
trichlorophenylboronic acid derivative for a specified time to allow for self-assembly or
covalent attachment to the electrode surface.

Rinsing: Gently rinse the modified electrode with a suitable solvent to remove any non-
specifically adsorbed molecules.

Characterization: Characterize the modified electrode surface using techniques such as
cyclic voltammetry (CV) or electrochemical impedance spectroscopy (EIS) to confirm
successful functionalization.

Sensing Measurement: Record the electrochemical response of the functionalized electrode
in a buffer solution. Then, introduce the analyte of interest and record the change in the
electrochemical signal.

Safety and Handling

2,4,6-Trichlorophenylboronic acid should be handled by trained personnel in a well-

ventilated laboratory fume hood. Personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat, should be worn at all times.

Table 3: Hazard Information (Based on related compounds and general boronic acid safety)
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Hazard Statement Precautionary Statement

P280: Wear protective gloves/protective

H315: Causes skin irritation. ) ) ]
clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse
) o cautiously with water for several minutes.
H319: Causes serious eye irritation. )
Remove contact lenses, if present and easy to

do. Continue rinsing.

P261: Avoid breathing

H335: May cause respiratory irritation. )
dust/fume/gas/mist/vapors/spray.

Disclaimer: This safety information is not exhaustive and is based on data for similar
compounds. Users should consult the specific Safety Data Sheet (SDS) for 2,4,6-
Trichlorophenylboronic acid from their supplier before use.

¢ To cite this document: BenchChem. [2,4,6-Trichlorophenylboronic acid CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301967#2-4-6-trichlorophenylboronic-acid-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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